Cas no 1261928-03-3 (3-amino-5-(4-fluorophenyl)benzoic Acid)

• Product Name: 3-amino-5-(4-fluorophenyl)benzoic Acid
• CAS No: 1261928-03-3
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18319084
• CID: 1223230
• PubChem ID: 53225013
• Update Time: 2025-10-29

3-amino-5-(4-fluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(4-fluorophenyl)benzoic Acid
• 5-Amino-4'-fluorobiphenyl-3-carboxylic acid
• A1-17697
• MFCD18319084
• 1261928-03-3
• 5-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40688745
• 5-Amino-4'-fluoro-biphenyl-3-carboxylic acid
• 5-Amino-4'-fluoro-[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18319084
• Inchi： 1S/C13H10FNO2/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7H,15H2,(H,16,17)
• InChI Key： PKPQPUKAPCJAQR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 231.07
• Monoisotopic Mass: 231.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2.5

Additional information on 3-amino-5-(4-fluorophenyl)benzoic Acid

Recent Advances in the Study of 3-amino-5-(4-fluorophenyl)benzoic Acid (CAS: 1261928-03-3) and Its Applications in Chemical Biology and Medicine

3-amino-5-(4-fluorophenyl)benzoic Acid (CAS: 1261928-03-3) is a fluorinated benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-amino-5-(4-fluorophenyl)benzoic Acid as a key building block for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors. The study highlighted the compound's ability to enhance binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its role in kinase inhibition, 3-amino-5-(4-fluorophenyl)benzoic Acid has also been explored in the context of antimicrobial agents. A recent preprint on bioRxiv described the synthesis of a series of benzamide derivatives incorporating this scaffold, which showed broad-spectrum activity against drug-resistant bacterial strains. The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience reported that derivatives of 3-amino-5-(4-fluorophenyl)benzoic Acid could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers used molecular docking and in vitro assays to demonstrate the compound's ability to interfere with fibril formation, suggesting its utility as a lead compound for further development.

The synthesis and scalability of 3-amino-5-(4-fluorophenyl)benzoic Acid have also been addressed in recent industrial research. A patent application (WO2023056123) filed in 2023 describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is expected to facilitate large-scale production, enabling broader application in drug discovery programs.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies and as a versatile scaffold for library synthesis. Its unique chemical properties, including the presence of both amino and carboxylic acid functional groups, allow for diverse modifications that can be tailored to specific biological targets. As such, 3-amino-5-(4-fluorophenyl)benzoic Acid is poised to remain a focal point in chemical biology and medicinal chemistry research in the coming years.